(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(2,3-dimethoxyphenyl)-2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C20H15FN2O2S/c1-24-18-5-3-4-14(19(18)25-2)10-15(11-22)20-23-17(12-26-20)13-6-8-16(21)9-7-13/h3-10,12H,1-2H3/b15-10-
• InChI Key: RUJGLNGBVMHLSV-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)F
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C20H15FN2O2S
• Molecular Weight: 366.4 g/mol

Description

(Z)-3-(2,3-dimethoxyphenyl)-2-(4-(4-fluorophenyl)thiazol-2-yl)acrylonitrile, also known as DMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Piezochromic Behavior and Aggregation-Enhanced Emission

A novel diphenylacrylonitrile derivative exhibiting aggregation-enhanced emission (AIE) effects was synthesized. This compound, under hydrostatic pressure, demonstrated distinct piezochromic behaviors. The application of pressure in a diamond anvil cell induced a significant red-shift in fluorescence color, illustrating potential use in pressure-sensitive materials and sensors (Ouyang et al., 2016).

Antioxidant Activity

Research on thiazolidin-4-one derivatives synthesized from 4-fluorobenzaldehyde, a close relative to the queried compound, revealed promising antioxidant activities. This highlights the potential for designing antioxidant agents based on structural modifications of this compound (El Nezhawy et al., 2009).

Structural Analysis and Isomer Synthesis

The synthesis of E and Z isomers of a related compound and their X-ray crystal structures have been documented. This research underscores the compound's relevance in structural chemistry and material science, paving the way for the exploration of isomeric effects on physical properties (Shinkre et al., 2008).

Reduction to Amino Derivatives

A study demonstrated the reduction of similar aryl acrylonitriles to amino derivatives, providing insights into synthetic pathways that could be applied to the queried compound for generating novel organic intermediates (Frolov et al., 2005).

Fungicidal Activity

Synthesis of thiazolylacrylonitriles showed significant fungicidal activity against certain pathogens. This suggests the queried compound's structural framework could be harnessed for developing new agrochemical agents (Shen De-long, 2010).

Solar Cell Applications

Organic sensitizers for solar cell applications have been engineered, incorporating functional groups similar to the queried compound. This indicates its potential utility in photovoltaic materials for enhanced solar energy conversion efficiency (Kim et al., 2006).